molecular formula C12H15BrO3 B8350587 [2-(3-Bromo-propoxy)-phenyl]-acetic acid methyl ester

[2-(3-Bromo-propoxy)-phenyl]-acetic acid methyl ester

Cat. No.: B8350587
M. Wt: 287.15 g/mol
InChI Key: XIWGMHPTINBWDG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[2-(3-Bromo-propoxy)-phenyl]-acetic acid methyl ester is a useful research compound. Its molecular formula is C12H15BrO3 and its molecular weight is 287.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15BrO3

Molecular Weight

287.15 g/mol

IUPAC Name

methyl 2-[2-(3-bromopropoxy)phenyl]acetate

InChI

InChI=1S/C12H15BrO3/c1-15-12(14)9-10-5-2-3-6-11(10)16-8-4-7-13/h2-3,5-6H,4,7-9H2,1H3

InChI Key

XIWGMHPTINBWDG-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CC1=CC=CC=C1OCCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

254.5 g of potassium carbonate and 654 cm3 of 1,3-dibromopropane are added to a solution of 153 g of methyl (2-hydroxyphenyl)acetate in 1400 cm3 of acetonitrile. The suspension obtained is refluxed for 20 hours, cooled to 20° C. and then filtered The filtrate is concentrated to dryness at 50° C. under reduced pressure. The residue is chromatographed on a silica gel column (particle size 0.04-0.06 mm, diameter 8.8 cm, height 43 cm), eluting under a nitrogen pressure of 0.5 bar with a cyclohexane and ethyl acetate mixture (95/5 by volume) and collecting fractions of 300 cm3. Fractions 18 to 53 are pooled and concentrated to dryness under reduced pressure (2.7 kPa). 130.6 g of methyl 2-(3-bromopropoxy)phenylacetate are obtained in the form of an orange-coloured oil.
Quantity
254.5 g
Type
reactant
Reaction Step One
Quantity
654 mL
Type
reactant
Reaction Step One
Quantity
153 g
Type
reactant
Reaction Step One
Quantity
1400 mL
Type
solvent
Reaction Step One

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